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Compound of Interest

Compound Name: (3R)-Oxolane-3-sulfonyl chloride

Cat. No.: B3016553

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of (3R)-Oxolane-3-sulfonyl chloride,
a chiral sulfonyl chloride of interest in synthetic chemistry and drug discovery. Due to its limited
commercial availability, this document focuses on providing key technical data for the readily
available racemic mixture, Tetrahydrofuran-3-sulfonyl chloride, alongside proposed
experimental protocols for the synthesis of the (3R)-enantiomer and its subsequent chiral
separation.

Commercial Availability and Physicochemical Data

Direct commercial sources for the enantiomerically pure (3R)-Oxolane-3-sulfonyl chloride are
not readily identifiable. However, the racemic mixture, Tetrahydrofuran-3-sulfonyl chloride, is
available from several chemical suppliers. The data presented below pertains to this racemic
compound and serves as a crucial reference for researchers.

Table 1: Physicochemical and Supplier Data for Tetrahydrofuran-3-sulfonyl chloride
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Property Value Source

Tetrahydrofuran-3-sulfonyl Thermo Scientific, Sigma-
chloride Aldrich

Chemical Name

Oxolane-3-sulfonyl chloride, S
Synonyms Thermo Scientific
Chlorooxolan-3-ylsulfone

Thermo Scientific, Sigma-

CAS Number 1207346-29-9 )
Aldrich
Thermo Scientific, Sigma-
Molecular Formula C4H7CIOsS ]
Aldrich
Molecular Weight 170.61 g/mol Thermo Scientific
) Sigma-Aldrich, Thermo
Purity 295% - 97% L
Scientific
Physical Form Colorless to Yellow Liquid Sigma-Aldrich
Storage Temperature 2-8 °C Sigma-Aldrich

Proposed Synthetic Route to (3R)-Oxolane-3-
sulfonyl Chloride

The synthesis of the target molecule can be envisioned as a two-step process starting from the
commercially available chiral precursor, (R)-(-)-3-Hydroxytetrahydrofuran. This precursor can
be synthesized from (R)-1,2,4-butanetriol. The subsequent step involves the conversion of the
hydroxyl group to the desired sulfonyl chloride.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3016553?utm_src=pdf-body
https://www.benchchem.com/product/b3016553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3016553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Synthesis of Chiral Precursor

(R)-1,2,4-Butanetriol

Acid-catalyzed

cyclization
Step 2: Sulfonyl Chloride Formation
(R)-(-)-3-Hydroxytetrahydrofuran Thionyl Chloride (SOCI2) Pyridine
Reaction with SOClz

in the presence of Pyridine

P> (3R)-Oxolane-3-sulfonyl chloride

Click to download full resolution via product page
Caption: Proposed two-step synthesis of (3R)-Oxolane-3-sulfonyl chloride.

Experimental Protocol 1: Synthesis of (R)-(-)-3-
Hydroxytetrahydrofuran from (R)-1,2,4-Butanetriol

This procedure is adapted from established methods for the acid-catalyzed cyclization of
butanetriols.[1][2]

Materials:
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e (R)-1,2,4-Butanetriol

e p-Toluenesulfonic acid monohydrate (catalyst)

o Apparatus for vacuum distillation

Procedure:

« In a round-bottom flask equipped for vacuum distillation, combine (R)-1,2,4-butanetriol and a
catalytic amount of p-toluenesulfonic acid monohydrate (approximately 1% by weight of the
butanetriol).

o Heat the mixture under vacuum. The exact temperature and pressure will need to be
optimized, but literature suggests temperatures in the range of 180-220°C.[1]

o Collect the distillate, which will be crude (R)-(-)-3-Hydroxytetrahydrofuran.

Purify the collected distillate by a second vacuum distillation to obtain the final product.

Experimental Protocol 2: Synthesis of (3R)-Oxolane-3-
sulfonyl Chloride from (R)-(-)-3-Hydroxytetrahydrofuran

This protocol is based on general methods for the conversion of alcohols to sulfonyl chlorides
using thionyl chloride and a base.[3]

Materials:

(R)-(-)-3-Hydroxytetrahydrofuran

Thionyl chloride (SOCI2)

Pyridine

Anhydrous dichloromethane (DCM) as solvent

Apparatus for inert atmosphere reaction (e.g., Schlenk line)

Procedure:
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 In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen), dissolve (R)-(-)-3-Hydroxytetrahydrofuran in anhydrous dichloromethane.

e Cool the solution to 0°C using an ice bath.
« Slowly add thionyl chloride (approximately 1.1 to 1.5 equivalents) to the stirred solution.

 After the addition of thionyl chloride, slowly add pyridine (approximately 1.1 to 1.5
equivalents) to the reaction mixture, maintaining the temperature at 0°C.

» Allow the reaction to warm to room temperature and stir for several hours, monitoring the
progress by a suitable technique (e.g., TLC or GC).

» Upon completion, quench the reaction by carefully adding cold water or a saturated aqueous
solution of sodium bicarbonate.

o Separate the organic layer, and extract the agueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude (3R)-Oxolane-3-sulfonyl chloride.

» Further purification may be achieved by vacuum distillation or column chromatography on
silica gel.

Proposed Chiral Separation of Tetrahydrofuran-3-
sulfonyl Chloride

For researchers who have synthesized the racemic mixture or wish to resolve a commercial
sample, chiral High-Performance Liquid Chromatography (HPLC) is a viable method for
separating the enantiomers. A proposed workflow and a hypothetical experimental protocol are
provided below.
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Racemic Tetrahydrofuran-3-
sulfonyl chloride

l

Chiral HPLC System
(e.g., polysaccharide-based column)

l

Separated Enantiomers:
(3R)- and (3S)-Oxolane-3-
sulfonyl chloride

l

Fraction Collection

l

Enantiomeric Purity Analysis
(e.g., analytical chiral HPLC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3016553#commercial-availability-of-3r-oxolane-3-
sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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